Cas no 2138191-26-9 (3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2138191-26-9
• MF: C₇H₃ClF₄O₂S
• MW: 262.609133958817
• CID: 5995581
• PubChem ID: 165461269
• Update Time: 2025-10-29

3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138191-26-9
• 3-chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride
• EN300-728571
• 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C7H3ClF4O2S/c8-4-2-1-3-5(15(12,13)14)6(4)7(9,10)11/h1-3H
• InChI Key： GKJQFYUYUCFUNK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(F)(F)F)S(=O)(=O)F

Computed Properties

• Exact Mass: 261.9478409g/mol
• Monoisotopic Mass: 261.9478409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride

Introduction to 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2138191-26-9)

3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride, identified by the CAS number 2138191-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both chloro and trifluoromethyl substituents on the benzene ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride make it particularly interesting for medicinal chemists and material scientists. The sulfonyl fluoride group is a key functional moiety that can undergo various transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery processes. Additionally, the electron-withdrawing nature of the trifluoromethyl group enhances the reactivity of the aromatic ring, facilitating further functionalization.

In recent years, there has been a surge in research focused on developing novel sulfonyl fluorides as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The ability to introduce sulfonyl fluoride groups into drug candidates allows for fine-tuning of their pharmacokinetic properties, such as improving bioavailability and metabolic stability. This has led to an increased interest in synthesizing derivatives of 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride for preclinical and clinical studies.

One of the most compelling aspects of 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride is its role as a building block in the synthesis of more complex sulfonamide-based drugs. Sulfonamides are a cornerstone of modern medicine, with numerous approved drugs featuring this scaffold. The compound’s reactivity allows for efficient introduction of sulfonamide linkages, which are crucial for drug-target interactions. For instance, recent studies have demonstrated its utility in generating sulfonamides with enhanced binding affinity to biological receptors, thereby improving therapeutic efficacy.

The trifluoromethyl group in 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride also contributes to the compound’s pharmacological profile. This substituent is known to increase lipophilicity and metabolic stability, which are critical factors in drug design. By incorporating this group into drug candidates, researchers can achieve better membrane permeability and resistance to enzymatic degradation. These properties are particularly valuable in developing oral medications with prolonged half-lives.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride. New catalytic systems have been developed that enable more efficient and selective transformations of sulfonyl fluorides. These innovations have not only streamlined the synthesis process but also opened up new avenues for exploring derivatives with tailored properties. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the benzene ring, leading to a diverse array of novel compounds.

The applications of 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride extend beyond pharmaceuticals into materials science. Sulfonyl fluorides are known to exhibit unique electronic properties when incorporated into organic semiconductors or liquid crystals. Researchers have explored its potential in developing advanced display technologies and optoelectronic devices. The electron-withdrawing nature of the trifluoromethyl group influences charge transport properties, making it an attractive candidate for enhancing device performance.

In conclusion, 3-Chloro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2138191-26-9) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its structural features enable diverse chemical transformations, making it a valuable intermediate in drug discovery and synthesis. The ongoing research into its derivatives continues to uncover new applications and therapeutic possibilities, underscoring its importance in modern science.